Cas no 125440-91-7 (Resorufin β-D-Glucuronide Sodium Salt)

• Product Name: Resorufin β-D-Glucuronide Sodium Salt
• CAS No: 125440-91-7
• MF: C₁₈H₁₄NNaO₉
• MW: 411.294836521149
• MDL: MFCD00079545
• CID: 824559
• PubChem ID: 44134925
• Update Time: 2025-11-02

Resorufin β-D-Glucuronide Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 3-PHENOXAZONE 7-[BETA-D-GLUCURONIDE] SODIUM SALT
• Res-beta-D-GlcUA*Na
• RESORUFIN BETA-D-GLUCURONIDE
• Resorufin β-D-glucuronide sodium salt
• Resorufin-β-D-glucuronide sodiuM salt
• sodium,3,4,5-trihydroxy-6-(7-oxophenoxazin-3-yl)oxyoxane-2-carboxylate
• resorufin B-D-glucuronide sodium
• 3-phenoxazone 7-(β-d-glucuronide)
• RESORUFIN-B-D-GLUCURONIDE SODIUM SALT
• 3-Phenoxazone 7-[ beta-D -glucuronide]
• RESORUFIN BETA-D-GLUCURONIDE SODIUM SALT
• Resorufin-beta-D-glucuronic acid, sodium salt
• 3-Oxo-3H-phenoxazin-7-yl beta-D-glucopyranosiduronic acid monosodium salt
• 3-Phenoxazone 7-(beta-D-glucuronide)
• Resorufin-beta-D-glucuronide sodium salt
• sodium (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[(3-oxo-3H-phenoxazin-7-yl)oxy]oxane-2-carboxylate
• DTXSID50657568
• Sodium;3,4,5-trihydroxy-6-(7-oxophenoxazin-3-yl)oxyoxane-2-carboxylate
• 125440-91-7
• AKOS030212808
• Resorufin-I(2)-D-glucuronide sodium salt
• Resorufin beta -D-glucuronide sodium salt
• Sodium 3-oxo-3H-phenoxazin-7-yl hexopyranosiduronate
• Resorufin β-D-Glucuronide Sodium Salt

• MDL： MFCD00079545
• Inchi： 1S/C18H15NO9.Na/c20-7-1-3-9-11(5-7)27-12-6-8(2-4-10(12)19-9)26-18-15(23)13(21)14(22)16(28-18)17(24)25;/h1-6,13-16,18,21-23H,(H,24,25);/q;+1/p-1
• InChI Key： HOMUZGTVOQHXNU-UHFFFAOYSA-M
• SMILES： [Na+].O1C(C(C(C(C1C(=O)[O-])O)O)O)OC1=CC=C2C(=C1)OC1=CC(C=CC1=N2)=O

Computed Properties

• Exact Mass: 411.05700
• Monoisotopic Mass: 411.05662531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 766
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 162.38000
• LogP: -1.77090

Resorufin β-D-Glucuronide Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 22-26-36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Resorufin β-D-Glucuronide Sodium Salt

Recent Advances in the Application of Resorufin β-D-Glucuronide Sodium Salt (CAS: 125440-91-7) in Biomedical Research

Resorufin β-D-Glucuronide Sodium Salt (CAS: 125440-91-7) has emerged as a critical substrate in biomedical research, particularly in the fields of enzyme activity assays and diagnostic applications. This compound, a glucuronide conjugate of resorufin, is widely utilized due to its high sensitivity and specificity in detecting β-glucuronidase activity. Recent studies have further elucidated its potential in various applications, ranging from cancer diagnostics to microbial detection, highlighting its versatility and importance in modern biochemical research.

One of the most significant advancements in the use of Resorufin β-D-Glucuronide Sodium Salt is its application in cancer research. A 2023 study published in the Journal of Biochemical Techniques demonstrated its efficacy as a fluorescent probe for detecting β-glucuronidase activity in tumor tissues. The study revealed that the compound's hydrolysis by β-glucuronidase releases resorufin, which emits a strong fluorescent signal, enabling precise localization of enzyme activity in cancerous cells. This finding has profound implications for developing targeted therapies and non-invasive diagnostic tools for various cancers.

In addition to oncology, recent research has explored the compound's utility in microbiological assays. A study in Applied Microbiology and Biotechnology (2024) reported the development of a rapid, high-throughput screening method for pathogenic bacteria using Resorufin β-D-Glucuronide Sodium Salt. The method leverages the compound's specificity to β-glucuronidase, an enzyme produced by certain bacterial species, allowing for quick and accurate identification of pathogens in clinical samples. This innovation addresses the growing need for rapid diagnostic tools in the face of increasing antibiotic resistance.

Further investigations have focused on optimizing the synthesis and stability of Resorufin β-D-Glucuronide Sodium Salt. A 2024 paper in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing production costs. The study also examined the compound's stability under various storage conditions, providing valuable guidelines for its handling and long-term use in research settings. These advancements are expected to facilitate broader adoption of the compound in both academic and industrial laboratories.

Looking ahead, researchers are exploring the potential of Resorufin β-D-Glucuronide Sodium Salt in emerging fields such as point-of-care diagnostics and personalized medicine. Its ability to provide real-time, quantitative data on enzyme activity makes it a promising candidate for developing portable diagnostic devices. Moreover, ongoing studies are investigating its use in monitoring therapeutic responses, offering new avenues for tailored treatment strategies. As these applications continue to evolve, Resorufin β-D-Glucuronide Sodium Salt is poised to remain a cornerstone of biomedical research.